Cas no 179985-52-5 (1-Acetamido-4-cyano-3-methylisoquinoline)

• Product Name: 1-Acetamido-4-cyano-3-methylisoquinoline
• CAS No: 179985-52-5
• MF: C₁₃H₁₁N₃O
• MW: 225.245942354202
• CID: 113321
• PubChem ID: 3691181
• Update Time: 2025-07-02

1-Acetamido-4-cyano-3-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(4-cyano-3-methyl-1-isoquinolinyl)-
• 1-ACETAMIDO-4-CYANO-3-METHYLISOQUINOLINE
• Acetamide,N-(4-cyano-3-methyl-1-isoquinolinyl)- Refrigerator
• N-(4-cyano-3-methylisoquinolin-1-yl)acetamide
• 1-Acetamido-3-methyl-4-cyanosoquinoline
• 1-Acetamido-3-methyl-4-cyanosoqinoline
• 1-ACETAMIDO-3-METHYL-4-CYANOISOQUINOLINE
• N-(4-Cyano-3-Methyl-1-isoquinolinyl)acetaMide
• PKA-IN-1
• A812511
• 179985-52-5
• SCHEMBL21545934
• AB17358
• CS-0254604
• MS-23270
• HY-115732
• Acetamide, N-(4-cyano-3-methyl-1-isoquinolinyl)-
• AKOS027446337
• DTXSID00395105
• FT-0643737
• J-011487
• G64138
• DB-044383
• 1-Acetamido-4-cyano-3-methylisoquinoline

• Inchi： 1S/C13H11N3O/c1-8-12(7-14)10-5-3-4-6-11(10)13(15-8)16-9(2)17/h3-6H,1-2H3,(H,15,16,17)
• InChI Key： SRNACQXBALMDDC-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C2C=CC=CC=2C(C#N)=C(C)N=1

Computed Properties

• Exact Mass: 225.09000
• Monoisotopic Mass: 225.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8A^2
• XLogP3: 1.7

Experimental Properties

• Color/Form: Pink Solid
• Density: 1.24
• Melting Point: 200-202°C
• Boiling Point: 489.7°C at 760 mmHg
• Flash Point: 250°C
• Refractive Index: 1.632
• PSA: 65.78000
• LogP: 2.44628

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 1-Acetamido-4-cyano-3-methylisoquinoline

Professional Introduction to 1-Acetamido-4-cyano-3-methylisoquinoline (CAS No. 179985-52-5)

1-Acetamido-4-cyano-3-methylisoquinoline, a compound with the chemical identifier CAS No. 179985-52-5, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule, featuring a complex structure that includes an acetamido group, a cyano substituent, and a methyl group on an isoquinoline backbone, has garnered attention due to its potential applications in drug discovery and therapeutic development.

The isoquinoline scaffold is a well-known motif in natural products and pharmacologically active compounds. Its structural framework is often associated with various biological activities, making it a valuable scaffold for medicinal chemists. The presence of the acetamido group at the 1-position and the cyano group at the 4-position introduces additional functional handles that can be modified to enhance binding affinity and selectivity towards biological targets. Furthermore, the methyl group at the 3-position contributes to the steric and electronic properties of the molecule, influencing its overall pharmacokinetic profile.

In recent years, there has been a surge in research focused on developing novel isoquinoline derivatives with improved pharmacological properties. These derivatives are being explored for their potential in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The compound 1-Acetamido-4-cyano-3-methylisoquinoline is no exception and has been studied for its possible role as an intermediate in synthesizing more complex molecules with enhanced therapeutic efficacy.

One of the most compelling aspects of this compound is its versatility in chemical modification. The acetamido group can be further functionalized to introduce additional polar or charged moieties, which can improve solubility and cell membrane permeability. Similarly, the cyano group can be reduced to an amine or converted into other functional groups such as carboxylic acids or esters. These modifications allow researchers to fine-tune the properties of the molecule to optimize its biological activity.

The methylisoquinoline core itself has been implicated in various biological processes. For instance, certain isoquinoline alkaloids have shown significant promise as anticancer agents due to their ability to inhibit key enzymes involved in tumor growth and progression. By leveraging this known bioactivity, researchers have been able to design analogs such as 1-Acetamido-4-cyano-3-methylisoquinoline with the hope of discovering new therapeutic agents.

Recent studies have highlighted the importance of computational methods in designing and optimizing isoquinoline derivatives like 1-Acetamido-4-cyano-3-methylisoquinoline. Molecular modeling techniques have enabled researchers to predict how different structural modifications will affect the molecule's interactions with biological targets. This approach has not only accelerated the drug discovery process but also provided insights into the structural requirements for high-affinity binding.

Moreover, synthetic methodologies have seen significant advancements in recent years, allowing for more efficient and scalable production of complex isoquinoline derivatives. These improvements have made it possible to conduct large-scale screens and high-throughput experiments, which are essential for identifying promising candidates for further development.

The potential applications of 1-Acetamido-4-cyano-3-methylisoquinoline extend beyond traditional pharmaceutical uses. Its unique structure makes it a valuable tool in chemical biology studies, where it can be used to probe biological pathways and understand mechanisms of action at a molecular level. Additionally, its derivatives may find utility in materials science applications due to their ability to self-assemble into ordered structures or form inclusion complexes with other molecules.

In conclusion, 1-Acetamido-4-cyano-3-methylisoquinoline (CAS No. 179985-52-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its complex structure and versatile functional groups make it an attractive candidate for further exploration as a lead compound or intermediate in synthesizing novel therapeutics. As research continues to uncover new biological activities and synthetic strategies for isoquinoline derivatives, compounds like this one are poised to play a crucial role in advancing our understanding of disease mechanisms and developing innovative treatments.